Mibefradil dihydrochloride
Mibefradil dihydrochloride
A benzimidazoyl-substituted tetraline that selectively binds and inhibits CALCIUM CHANNELS, T-TYPE.
Brand Name:
Vulcanchem
CAS No.:
116666-63-8
VCID:
VC0001920
InChI:
InChI=1S/C29H38FN3O3.ClH/c1-20(2)28-23-12-11-22(30)18-21(23)13-14-29(28,36-27(34)19-35-4)15-17-33(3)16-7-10-26-31-24-8-5-6-9-25(24)32-26;/h5-6,8-9,11-12,18,20,28H,7,10,13-17,19H2,1-4H3,(H,31,32);1H/t28-,29-;/m0./s1
SMILES:
CC(C)C1C2=C(CCC1(CCN(C)CCCC3=NC4=CC=CC=C4N3)OC(=O)COC)C=C(C=C2)F.Cl.Cl
Molecular Formula:
C29H39ClFN3O3
Molecular Weight:
532.1 g/mol
Mibefradil dihydrochloride
CAS No.: 116666-63-8
Cat. No.: VC0001920
Molecular Formula: C29H39ClFN3O3
Molecular Weight: 532.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A benzimidazoyl-substituted tetraline that selectively binds and inhibits CALCIUM CHANNELS, T-TYPE. |
|---|---|
| CAS No. | 116666-63-8 |
| Molecular Formula | C29H39ClFN3O3 |
| Molecular Weight | 532.1 g/mol |
| IUPAC Name | [(1S,2S)-2-[2-[3-(1H-benzimidazol-2-yl)propyl-methylamino]ethyl]-6-fluoro-1-propan-2-yl-3,4-dihydro-1H-naphthalen-2-yl] 2-methoxyacetate;hydrochloride |
| Standard InChI | InChI=1S/C29H38FN3O3.ClH/c1-20(2)28-23-12-11-22(30)18-21(23)13-14-29(28,36-27(34)19-35-4)15-17-33(3)16-7-10-26-31-24-8-5-6-9-25(24)32-26;/h5-6,8-9,11-12,18,20,28H,7,10,13-17,19H2,1-4H3,(H,31,32);1H/t28-,29-;/m0./s1 |
| Standard InChI Key | UKGWRIXCWLUSJF-OCPPCWRMSA-N |
| Isomeric SMILES | CC(C)[C@H]1C2=C(CC[C@@]1(CCN(C)CCCC3=NC4=CC=CC=C4N3)OC(=O)COC)C=C(C=C2)F.Cl |
| SMILES | CC(C)C1C2=C(CCC1(CCN(C)CCCC3=NC4=CC=CC=C4N3)OC(=O)COC)C=C(C=C2)F.Cl.Cl |
| Canonical SMILES | CC(C)C1C2=C(CCC1(CCN(C)CCCC3=NC4=CC=CC=C4N3)OC(=O)COC)C=C(C=C2)F.Cl |
| Appearance | Assay:≥95%A crystalline solid |
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